Cas no 1034131-06-0 (7-bromo-1-methyl-1H,2H,4H-pyrido3,2-d1,3oxazine-2,4-dione)

• Product Name: 7-bromo-1-methyl-1H,2H,4H-pyrido3,2-d1,3oxazine-2,4-dione
• CAS No: 1034131-06-0
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• MDL: MFCD30502951
• CID: 5685536
• PubChem ID: 57671510
• Update Time: 2025-10-29

7-bromo-1-methyl-1H,2H,4H-pyrido3,2-d1,3oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1034131-06-0
• 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione
• SCHEMBL2582009
• EN300-24478749
• 7-bromo-1-methyl-1h-pyrido[3,2-d][1,3]oxazine-2,4-dione
• 7-Bromo-1-methyl-2H-pyrido[3,2-d][1,3]oxazine-2,4(1H)-dione
• 2H-Pyrido[3,2-d][1,3]oxazine-2,4(1H)-dione, 7-bromo-1-methyl-
• 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxa zine-2,4-dione
• 7-bromo-1-methyl-1H,2H,4H-pyrido3,2-d1,3oxazine-2,4-dione

• MDL： MFCD30502951
• Inchi： 1S/C8H5BrN2O3/c1-11-5-2-4(9)3-10-6(5)7(12)14-8(11)13/h2-3H,1H3
• InChI Key： FJZDZLFYNBBVMX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=O)OC(N(C)C2=C1)=O

Computed Properties

• Exact Mass: 255.94835g/mol
• Monoisotopic Mass: 255.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.826±0.06 g/cm3(Predicted)
• Boiling Point: 384.4±52.0 °C(Predicted)
• pka: -2.30±0.20(Predicted)

Additional information on 7-bromo-1-methyl-1H,2H,4H-pyrido3,2-d1,3oxazine-2,4-dione

Research Briefing on 7-Bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione (CAS: 1034131-06-0): Recent Advances and Applications

The compound 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione (CAS: 1034131-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrido-oxazine-dione core, serves as a versatile intermediate for the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its role in modulating enzyme activity, particularly in the context of kinase inhibition and DNA damage response, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), specifically CDK2 and CDK9, which are critical regulators of cell cycle progression and transcription. The bromo-substituent at the 7-position was found to enhance binding affinity through hydrophobic interactions with the kinase ATP-binding pocket, while the methyl group at the 1-position improved metabolic stability. Molecular docking simulations revealed a unique binding mode distinct from classical CDK inhibitors, suggesting potential for overcoming drug resistance in cancer therapies.

Further investigations into its mechanism of action, as reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to induce apoptosis in triple-negative breast cancer cell lines (MDA-MB-231) at low micromolar concentrations (IC50 = 1.8 μM). Structural-activity relationship (SAR) studies identified the oxazine-dione moiety as essential for maintaining potency, with modifications at the 2- and 4-positions significantly altering target specificity. These findings underscore the compound's potential as a lead structure for oncology drug discovery.

Beyond oncology applications, recent patent filings (WO2023056789A1) describe derivatives of 1034131-06-0 as novel antiviral agents, particularly against RNA viruses such as SARS-CoV-2 and influenza. The electron-withdrawing properties of the dione system appear to interfere with viral RNA polymerase processivity, while the bromo-substituent contributes to membrane permeability. This dual mechanism presents an innovative approach to addressing viral resistance challenges in current therapeutics.

Synthetic methodologies for 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione have also advanced significantly. A 2024 Organic Process Research & Development publication detailed a scalable, metal-free synthesis route employing a cascade cyclization of 2-amino-5-bromonicotinic acid derivatives under mild conditions, achieving an 82% yield with excellent purity (>99%). This process innovation addresses previous limitations in large-scale production, facilitating further preclinical evaluation of this compound class.

In conclusion, the growing body of research on 1034131-06-0 and its derivatives demonstrates broad therapeutic potential across multiple disease areas. The unique physicochemical properties of this scaffold, combined with recent synthetic advances, position it as a valuable platform for next-generation drug discovery. Future studies should focus on optimizing pharmacokinetic profiles and evaluating combination therapies to fully realize its clinical potential.